Cas no 2229218-87-3 (2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid)

• Product Name: 2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid
• CAS No: 2229218-87-3
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6119428
• PubChem ID: 165689446
• Update Time: 2023-12-26

2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid
• EN300-1736750
• 2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid
• 2229218-87-3

• Inchi： 1S/C12H20N2O2/c1-9(2)8-14-10(5-6-13-14)7-12(3,4)11(15)16/h5-6,9H,7-8H2,1-4H3,(H,15,16)
• InChI Key： GVPHQUICFGWENM-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1=CC=NN1CC(C)C)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų